Cas no 61203-51-8 (Benzoic acid, 2,3-dimethoxy-4-nitro-)

• Product Name: Benzoic acid, 2,3-dimethoxy-4-nitro-
• CAS No: 61203-51-8
• MF: C₉H₉NO₆
• MW: 227.170862913132
• CID: 488579
• PubChem ID: 20348018
• Update Time: 2025-04-19

Benzoic acid, 2,3-dimethoxy-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3-dimethoxy-4-nitro-
• 2,3-dimethoxy-4-nitrobenzoic acid
• SCHEMBL10766611
• 61203-51-8
• DTXSID00605771

• Inchi： 1S/C9H9NO6/c1-15-7-5(9(11)12)3-4-6(10(13)14)8(7)16-2/h3-4H,1-2H3,(H,11,12)
• InChI Key： QOCGOVBYJNSZAN-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)O)=CC=C(C=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 227.04297
• Monoisotopic Mass: 227.04298701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 98.9